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Compound of Interest

Compound Name: Potassium metabisulfite

Cat. No.: B058084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties and

structural characteristics of potassium metabisulfite (K₂S₂O₅). The information is curated for

professionals in research, science, and drug development who utilize or investigate this

compound. All quantitative data is summarized in tables for clarity and comparative analysis.

Detailed experimental protocols for common analytical procedures are also provided, alongside

mandatory visualizations to illustrate key chemical processes and workflows.

Chemical and Physical Properties
Potassium metabisulfite, also known as potassium pyrosulfite, is a white crystalline powder

with a characteristic pungent odor of sulfur dioxide.[1][2] It serves as a significant source of

sulfur dioxide, particularly in food preservation, winemaking, and as an antioxidant or chemical

sterilant in various industries.[2][3][4]

Quantitative Data Summary
The fundamental physicochemical properties of potassium metabisulfite are summarized in

the table below for easy reference.
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Property Value References

Chemical Formula K₂S₂O₅ [1][5][6]

Molecular Weight 222.32 g/mol [1][5][6]

Appearance
White crystalline powder or

granules
[1][2][4]

Odor
Pungent, sharp odor of sulfur

dioxide
[1][2][4]

Density 2.3 - 2.34 g/cm³ [1][3][4]

Melting Point
Decomposes at 150-190 °C

(302-374 °F)
[1][2][3][7]

Solubility in Water 450 g/L at 20 °C [3][7][8]

Solubility in Ethanol Insoluble / Practically Insoluble [1][3][5][7]

pH of 5% Solution 3.5 - 4.5 [5][8]

Stability and Reactivity
Potassium metabisulfite is stable under dry conditions but is sensitive to air and moisture.[1]

[9] It gradually oxidizes to potassium sulfate (K₂SO₄), a process that is accelerated in the

presence of moisture.[1][5] The material should be stored in well-fitted, tight containers and

protected from excessive heat.[10] When stored at a maximum of 25°C and 45% relative

humidity, its shelf life is approximately 6 months.[1][9]

Upon heating, it decomposes at temperatures above 150 °C, yielding potassium sulfite (K₂SO₃)

and sulfur dioxide (SO₂) gas.[3][7]

Decomposition Reaction: K₂S₂O₅(s) → K₂SO₃(s) + SO₂(g)[7]

Potassium metabisulfite is a strong reducing agent and reacts with oxidizing agents, which

can generate heat.[1][11] It is incompatible with strong acids, with which it readily reacts to

liberate toxic sulfur dioxide gas.[1][9][12] It also reacts with nitrites, sometimes resulting in

flame formation, a reaction that can be explosive if water is present.[5][9]
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Chemical Structure
Potassium metabisulfite is an ionic compound consisting of two potassium cations (K⁺) and

one metabisulfite (or pyrosulfite) anion (S₂O₅²⁻).

Molecular Structure
The metabisulfite anion has a structure that can be described as two sulfur atoms linked

together. One sulfur atom is bonded to three oxygen atoms, and the other is bonded to two

oxygen atoms. The negative charges are delocalized over the oxygen atoms. The S-S bond

length is approximately 222 pm, with S-O distances around 147 pm.[3] Its crystal structure is

monoclinic.[2][3][13]

Behavior in Aqueous Solution
When dissolved in water, potassium metabisulfite hydrolyzes to form potassium bisulfite

(KHSO₃).[1][5][9] This solution is acidic.[8] The bisulfite ion exists in equilibrium with sulfur

dioxide and sulfite ions, with the position of the equilibrium being highly dependent on the pH of

the solution.[14][15] It is this release of sulfur dioxide that is responsible for its preservative and

antimicrobial properties.[16]
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Potassium Metabisulfite Dissolution and Equilibria

Potassium Metabisulfite (K₂S₂O₅)

Potassium Bisulfite (2 KHSO₃)

Hydrolysis

Water (H₂O)

Bisulfite Ion (HSO₃⁻)

H⁺

Sulfite Ion (SO₃²⁻)

pH dependent

Aqueous SO₂
pH dependent
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Workflow for Iodometric Titration of K₂S₂O₅

Start

Accurately weigh ~250 mg
of K₂S₂O₅ sample

Transfer to flask and add
50.0 mL of 0.1 N Iodine VS

Stopper, swirl to dissolve,
and let stand for 5 min

Add 1 mL of HCl

Titrate excess iodine with
0.1 N Sodium Thiosulfate VS

Add Starch TS when
solution is pale yellow

Continue titration until
blue color disappears

Calculate % SO₂ content

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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